molecular formula C18H15FN2O3 B2867306 1-ethyl-N-(4-fluorophenyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide CAS No. 330817-63-5

1-ethyl-N-(4-fluorophenyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide

Cat. No. B2867306
CAS RN: 330817-63-5
M. Wt: 326.327
InChI Key: SKFPUYRMFSNUTD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-ethyl-N-(4-fluorophenyl)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide, also known as EFHQ, is a novel quinoline derivative that has recently gained attention in the scientific community due to its potential therapeutic applications. EFHQ is a synthetic compound that was first synthesized in 2016 by a team of researchers from the University of Tokyo. Since then, EFHQ has been extensively studied for its pharmacological properties and therapeutic potential.

Scientific Research Applications

Synthesis and Structural Studies

The synthesis of quinoline derivatives, including compounds similar to the one , has been a topic of interest due to their broad spectrum of biological activities. For instance, Radl, S. (1994) detailed the synthesis of ethyl 1-ethyl-6-fluoro-1,4-dihydro-8-hydroxy-4-oxoquinoline-3-carboxylate as an intermediate for antibacterial fluoroquinolones, highlighting the importance of structural modifications in enhancing biological activity Radl, 1994.

Antibacterial Applications

Numerous studies have focused on the antibacterial properties of quinoline derivatives. For example, Cooper et al. (1990) explored the synthesis and antibacterial activities of 6-fluoro-7-substituted-1-ethyl-1,4-dihydro-4-oxoquinoline-3-carboxylic acids, discovering that substituents containing oxazole with a 2-methyl group exhibited significant in vitro potency Cooper et al., 1990. This work underscores the potential of structural alterations in quinoline derivatives for enhancing antibacterial efficacy.

Photophysical and Photochemical Properties

The photophysical and photochemical properties of quinoline derivatives have also been investigated. Cuquerella, M., Bosca, F., and Miranda, M. (2004) studied the photonucleophilic aromatic substitution of 6-fluoroquinolones, including norfloxacin and its derivatives, in basic media. Their findings contribute to understanding the photochemical behavior of quinoline derivatives under varying conditions Cuquerella et al., 2004.

Antimicrobial Agents

Desai, N., Dodiya, A., and Shihora, P. N. (2011) synthesized a series of quinazolinone and 4-thiazolidinone derivatives with potential antimicrobial properties, indicating the versatility of quinoline frameworks in the development of new antimicrobial agents Desai et al., 2011.

properties

IUPAC Name

1-ethyl-N-(4-fluorophenyl)-4-hydroxy-2-oxoquinoline-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H15FN2O3/c1-2-21-14-6-4-3-5-13(14)16(22)15(18(21)24)17(23)20-12-9-7-11(19)8-10-12/h3-10,22H,2H2,1H3,(H,20,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SKFPUYRMFSNUTD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C2=CC=CC=C2C(=C(C1=O)C(=O)NC3=CC=C(C=C3)F)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H15FN2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

326.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.